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Compound of Interest

Compound Name: Forestine

Cat. No.: B15589334

For researchers, scientists, and professionals in drug development, the quest for novel
chemical entities with therapeutic potential is a constant endeavor. A compound designated as
"Forrestine," with the molecular formula C43H49N0O18, has appeared in chemical databases,
yet a comprehensive scientific disclosure regarding its origins, structure, and biological
properties remains elusive in the public domain.

Currently, publicly accessible scientific literature and patent databases lack the primary
research articles that would typically detail the isolation, structural elucidation, synthesis, and
biological evaluation of a new natural product. While a chemical structure has been proposed
in databases such as PubChem, the empirical data and experimental protocols that form the
bedrock of scientific validation are not available. This absence of information precludes the
creation of an in-depth technical guide on Forrestine.

The Path to Elucidation: A Methodological Overview

The journey from the discovery of a novel natural product to its potential application as a
therapeutic agent is a rigorous and multidisciplinary process. The elucidation of a chemical
structure as complex as that suggested for Forrestine would necessitate a combination of
sophisticated analytical techniques and synthetic chemistry efforts.

Isolation and Purification

The initial step in characterizing a new natural product involves its isolation from a biological
source, such as a plant, marine organism, or microorganism. A typical workflow for this process
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is outlined below.
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Caption: A generalized workflow for the isolation and purification of a natural product.

Spectroscopic and Spectrometric Analysis

Once a pure compound is obtained, its chemical structure is determined using a suite of
spectroscopic and spectrometric techniques. The data from these analyses provide the
guantitative foundation for assigning the constitution, configuration, and conformation of the
molecule.
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Analytical Technique

Information Obtained

High-Resolution Mass Spectrometry (HRMS)

Provides the exact molecular weight and
elemental composition, allowing for the

determination of the molecular formula.

Infrared (IR) Spectroscopy

Identifies the presence of specific functional

groups (e.g., hydroxyls, carbonyls, esters).

Ultraviolet-Visible (UV-Vis) Spectroscopy

Reveals information about conjugated systems

within the molecule.

1H Nuclear Magnetic Resonance (NMR)

Spectroscopy

Determines the number and connectivity of
hydrogen atoms, providing insights into the

carbon skeleton.

13C Nuclear Magnetic Resonance (NMR)

Spectroscopy

Determines the number and types of carbon

atoms in the molecule.

2D NMR Spectroscopy (e.g., COSY, HSQC,
HMBC)

Establishes the connectivity between atoms,
allowing for the assembly of the molecular

structure.

X-ray Crystallography

Provides the unambiguous three-dimensional

structure of a crystalline compound.

The interpretation of this data is a complex process that involves piecing together the structural

fragments indicated by each analytical method to propose a final chemical structure.

The Unwritten Chapter: Total Synthesis and

Biological Activity

Following the complete structural elucidation of a novel and promising natural product, the next

phases of research typically involve its total synthesis and the investigation of its biological

activity.

Total Synthesis
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The total synthesis of a complex molecule like Forrestine serves multiple purposes. It confirms
the proposed structure, provides a renewable source of the compound for further studies, and
allows for the creation of analogs to explore structure-activity relationships (SAR). A
retrosynthetic analysis would be the first step in designing a synthetic route.
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Caption: A simplified representation of the retrosynthetic approach to total synthesis.

Biological Activity and Signaling Pathways

The therapeutic potential of a new compound is assessed through a series of biological
assays. This often begins with broad screening to identify any significant biological effects,
followed by more focused studies to determine the specific molecular targets and mechanisms
of action. If Forrestine were to exhibit, for example, anticancer properties, researchers would
investigate its impact on specific signaling pathways involved in cancer cell proliferation,
survival, or metastasis.
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Caption: A hypothetical signaling pathway that could be modulated by Forrestine.

Conclusion

While the name "Forrestine" and its molecular formula exist in chemical databases, the
scientific community awaits the publication of the foundational research that would allow for a
comprehensive understanding of this molecule. An in-depth technical guide, complete with
quantitative data, detailed experimental protocols, and visualizations of its biological
interactions, can only be constructed once the primary scientific literature becomes available.
Until then, Forrestine remains an intriguing but enigmatic entry in the vast catalog of chemical
compounds.

« To cite this document: BenchChem. [The Enigmatic Forrestine: Awaiting Scientific
Disclosure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589334#forrestine-chemical-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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